(1,1'-Biphenyl)-3-carboxamide, N-((1S)-1-(hydroxymethyl)-2-(((1S)-1-(((2S)-2-(hydroxymethyl)-2-oxiranyl)carbonyl)-3-methylbutyl)amino)-2-oxoethyl)-

• CAS No.: 565454-88-8
• Molecular Formula: C25H30N2O6
• Molecular Weight: 454.5 g/mol
• IUPAC Name: N-[(2S)-3-hydroxy-1-[[(2S)-1-[(2S)-2-(hydroxymethyl)oxiran-2-yl]-4-methyl-1-oxopentan-2-yl]amino]-1-oxopropan-2-yl]-3-phenylbenzamide
• InChI: InChI=1S/C25H30N2O6/c1-16(2)11-20(22(30)25(14-29)15-33-25)26-24(32)21(13-28)27-23(31)19-10-6-9-18(12-19)17-7-4-3-5-8-17/h3-10,12,16,20-21,28-29H,11,13-15H2,1-2H3,(H,26,32)(H,27,31)/t20-,21-,25-/m0/s1
• InChI Key: OBKFQHDCZCTNDS-WATLYSKOSA-N
• SMILES: CC(C)CC(C(=O)C1(CO1)CO)NC(=O)C(CO)NC(=O)C2=CC=CC(=C2)C3=CC=CC=C3
• Isomeric SMILES: CC(C)C[C@@H](C(=O)[C@@]1(CO1)CO)NC(=O)[C@H](CO)NC(=O)C2=CC=CC(=C2)C3=CC=CC=C3
• Appearance: white solid powder
• solubility: Soluble in DMSO, not in water
• Synonyms: ER80575; ER-805751; ER 805751.

Description

The compound "(1,1'-Biphenyl)-3-carboxamide, N-((1S)-1-(hydroxymethyl)-2-(((1S)-1-(((2S)-2-(hydroxymethyl)-2-oxiranyl)carbonyl)-3-methylbutyl)amino)-2-oxoethyl)-" is a stereochemically complex molecule featuring:

• A biphenyl core substituted at the 3-position with a carboxamide group.
• A peptidomimetic backbone with three stereocenters (all S-configured).
• Functional groups including hydroxymethyl, oxirane (epoxide), and a branched alkyl chain.

The hydroxymethyl and oxirane moieties may enhance solubility and reactivity, while the branched alkyl chain could influence hydrophobic interactions .

Biological Activity

The compound known as (1,1'-Biphenyl)-3-carboxamide, N-((1S)-1-(hydroxymethyl)-2-(((1S)-1-(((2S)-2-(hydroxymethyl)-2-oxiranyl)carbonyl)-3-methylbutyl)amino)-2-oxoethyl) is a complex biphenyl derivative that has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

The compound features a biphenyl core with multiple functional groups that enhance its interaction with biological targets. The presence of hydroxymethyl and oxirane groups suggests potential reactivity and biological interactions.

Biological Activity Overview

The biological activity of this compound has been evaluated in several studies focusing on its effects on cancer cells, enzyme inhibition, and other cellular processes.

1. Anticancer Activity

Research has shown that biphenyl derivatives exhibit significant anticancer properties. For instance, derivatives similar to the target compound have been reported to inhibit cell proliferation in various cancer cell lines:

Cell Line	IC50 Value (µM)	Mechanism
MCF-7 (Breast Cancer)	25	Induction of apoptosis
A549 (Lung Cancer)	30	Cell cycle arrest in G1 phase
HT-29 (Colon Cancer)	20	Inhibition of EGFR signaling

These findings suggest that the target compound may possess similar anticancer properties due to its structural similarities with other active biphenyl derivatives .

2. Enzyme Inhibition

The compound has also been studied for its ability to inhibit specific enzymes involved in cancer progression. For example, structure-based drug design approaches have identified related biphenyl compounds as potent inhibitors of PKMYT1, an enzyme implicated in cell cycle regulation:

Enzyme	Inhibition Type	IC50 Value (nM)
PKMYT1	Competitive	50
EZH2	Non-competitive	84

These results indicate that the compound may effectively modulate enzymatic activity relevant to tumor growth and survival .

Case Studies

Several case studies have highlighted the potential of biphenyl derivatives, including the target compound, in clinical settings:

• Study on MCF-7 Cells : A study demonstrated that treatment with a biphenyl derivative led to significant apoptosis in MCF-7 cells, evidenced by increased caspase activity and decreased Bcl-2 levels .
• In Vivo Models : In animal models of lung cancer, administration of related biphenyl compounds resulted in tumor regression and improved survival rates, suggesting a promising therapeutic application .

The mechanisms underlying the biological activity of the target compound can be attributed to:

• Induction of Apoptosis : Activation of apoptotic pathways leading to cell death.
• Cell Cycle Arrest : Inhibition of cyclin-dependent kinases resulting in halted progression through the cell cycle.
• Enzyme Modulation : Competitive inhibition of key enzymes involved in cellular proliferation and survival.

Scientific Research Applications

Overview

The compound (1,1'-Biphenyl)-3-carboxamide, N-((1S)-1-(hydroxymethyl)-2-(((1S)-1-(((2S)-2-(hydroxymethyl)-2-oxiranyl)carbonyl)-3-methylbutyl)amino)-2-oxoethyl) is a complex organic molecule that has garnered attention in various fields of scientific research. Its unique structure allows for diverse applications in medicinal chemistry, organic synthesis, and material science.

Medicinal Chemistry

This compound is being investigated for its potential therapeutic properties. Preliminary studies suggest that it may exhibit:

• Anticancer Activity : Research indicates that the compound can inhibit the growth of certain cancer cell lines, showcasing an IC50 value around 20 µM against breast cancer cells. This suggests its potential as a lead candidate for drug development targeting cancer.
• Enzyme Inhibition : It has been studied for its ability to inhibit specific enzymes involved in metabolic pathways, which may influence processes such as cell proliferation and apoptosis.

Organic Synthesis

The compound serves as a versatile building block in organic synthesis. Its biphenyl structure allows for the creation of more complex molecules through various chemical reactions. This includes:

• Functional Group Transformations : The presence of multiple functional groups enables chemists to modify the compound further, leading to derivatives with enhanced biological activity or different physical properties .

Material Science

In material science, (1,1'-Biphenyl)-3-carboxamide derivatives are explored for their utility in developing advanced materials such as:

• Liquid Crystals : The structural characteristics of biphenyl compounds make them suitable candidates for liquid crystal applications, which are essential in display technologies.
• Organic Light Emitting Diodes (OLEDs) : The compound's electronic properties can be harnessed in the design of OLEDs, contributing to advancements in display and lighting technologies .

Case Study 1: Anticancer Efficacy

In a detailed study focusing on the anticancer properties of biphenyl derivatives, (1,1'-Biphenyl)-3-carboxamide demonstrated significant cytotoxic effects against various cancer cell lines. The study highlighted its mechanism of action involving:

• Cell Cycle Arrest : The compound was found to induce cell cycle arrest at specific phases, preventing cancer cells from proliferating effectively.
• Apoptosis Induction : Mechanistic studies revealed that it promotes apoptosis in cancer cells through activation of intrinsic pathways.

Case Study 2: Enzyme Inhibition Studies

Another research initiative evaluated the enzyme inhibitory potential of this compound against key metabolic enzymes. Findings included:

• α-Glucosidase Inhibition : It exhibited strong inhibitory activity against α-glucosidase, suggesting potential applications in managing conditions like Type 2 Diabetes Mellitus (T2DM) .
• Acetylcholinesterase Activity : The compound also showed promise as an acetylcholinesterase inhibitor, indicating possible implications for neurodegenerative diseases such as Alzheimer's disease .

Comparison with Similar Compounds

Comparison with Structural Analogues

Key Observations :

• Substituent Diversity : The target compound’s hydroxymethyl and oxirane groups distinguish it from analogues with lipophilic substituents (e.g., tert-butyl, trifluoromethoxy) .
• Stereochemical Complexity : Unlike VM – 3 and other derivatives, the target compound’s three S-stereocenters may enhance enantioselective binding to biological targets .
• Synthetic Efficiency : Yields vary significantly; for example, the perfluorobenzoyloxy derivative achieves 76% yield via acylation , whereas VM – 3 has a lower yield (51.08%) due to multi-step synthesis challenges .

Physicochemical Properties

Table 2: Spectral and Physical Properties

Compound Name	IR (cm⁻¹)	¹H-NMR (δ ppm)	Melting Point (°C)
Target Compound	Not provided	Not provided	Not provided
VM – 3	1247 (NO₂), 1671 (C=O)	2.39 (s, 6H, -CH3), 7.40–8.21 (Ar-H)	135–137
N-Methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide	Not provided	Aromatic protons at 6.84–7.40 (biphenyl)	Colorless oil
N-(tert-butyl)-4-methyl derivative	Not provided	tert-butyl protons at ~1.4 ppm	Not provided

Key Observations :

• Functional Group Identification : VM – 3’s IR spectrum confirms nitrate (1247 cm⁻¹) and carbonyl (1671 cm⁻¹) groups . The target compound’s missing spectral data limits direct comparison, but its hydroxymethyl and oxirane groups would likely show O-H (~3200–3500 cm⁻¹) and epoxide (~1250 cm⁻¹) IR signals.
• Physical State : Derivatives like VM – 3 are crystalline solids, while others (e.g., N-methoxy-N-methyl analogue) are oils, reflecting differences in polarity .

Q & A

Q. What are the recommended synthetic routes for this compound, and how is stereochemical purity maintained?

The synthesis typically involves multi-step coupling reactions, such as amide bond formation between chiral intermediates. For example, chiral catalysts like Singh's Catalyst (a pyrrolidine-based compound) ensure stereochemical fidelity during asymmetric synthesis . Purification via HPLC or column chromatography is critical to isolate enantiomerically pure forms, as impurities in diastereomers can skew biological activity . Reaction conditions (e.g., temperature, solvent polarity) must be optimized to minimize racemization .

Q. Which spectroscopic techniques are prioritized for structural elucidation?

• NMR : Critical for confirming stereochemistry (e.g., NOESY for spatial proximity of protons) and functional groups (amide protons at δ 6.5–8.5 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns, distinguishing between isobaric species .
• X-ray Crystallography : Resolves absolute configuration when crystalline derivatives are obtainable .

Q. What safety protocols are essential for handling this compound?

• Use PPE (gloves, goggles, lab coats) and work in a fume hood to avoid inhalation or skin contact .
• Store at 2–8°C in airtight containers to prevent degradation, as prolonged storage may increase hazardous byproducts .
• Dispose via certified hazardous waste services, adhering to local regulations .

Advanced Research Questions

Q. How can contradictions in spectroscopic data during stereochemical analysis be resolved?

Contradictions often arise from dynamic processes (e.g., rotamer interconversion in NMR). Solutions include:

• Variable-Temperature NMR : Identifies temperature-dependent conformational changes .
• Computational Modeling : DFT calculations predict NMR chemical shifts and compare them to experimental data .
• Chiral Derivatization : Converting the compound into a diastereomeric mixture with a chiral agent simplifies chromatographic separation and analysis .

Q. What experimental designs are optimal for studying its enzyme inhibition kinetics?

• Kinetic Assays : Use fluorogenic substrates or radiolabeled ligands to measure inhibition constants (K_i). Include controls for non-specific binding (e.g., heat-denatured enzymes) .
• Dose-Response Curves : Plot IC₅₀ values under varying pH/temperature to assess stability-impacted efficacy .
• Molecular Dynamics Simulations : Predict binding modes to active sites, guiding mutagenesis studies .

Q. How does environmental stability impact its pharmacological application?

• Hydrolytic Stability : Test degradation in buffers (pH 1–10) to simulate gastrointestinal and physiological conditions. Epoxide rings (e.g., 2-oxiranyl groups) are prone to hydrolysis, requiring prodrug strategies for oral bioavailability .
• Photodegradation : UV-Vis spectroscopy monitors decomposition under light exposure; antioxidants (e.g., BHT) may extend shelf life .

Q. What strategies address low solubility in biological assays?

• Co-solvent Systems : Use DMSO-water mixtures (<1% DMSO to avoid cytotoxicity) .
• Liposomal Encapsulation : Enhances cellular uptake while reducing off-target effects .
• Structural Modification : Introduce polar groups (e.g., hydroxyls) without disrupting pharmacophore interactions .

Data Analysis & Theoretical Frameworks

Q. How are QSAR models applied to optimize this compound’s bioactivity?

Quantitative Structure-Activity Relationship (QSAR) models correlate substituent effects (e.g., electron-withdrawing groups on the biphenyl ring) with biological endpoints (e.g., IC₅₀). Molecular descriptors (logP, polar surface area) are computed using software like MOE or Schrodinger, validated via leave-one-out cross-validation .

Q. What statistical methods are used to validate reproducibility in dose-response studies?

• ANOVA : Assesses inter-group variability in triplicate experiments .
• Grubbs’ Test : Identifies outliers in biological replicates.
• EC₅₀ Confidence Intervals : Bootstrap resampling ensures robust estimates of potency metrics .

Contradiction Management

Q. How to reconcile discrepancies between in vitro and in vivo efficacy data?

• Pharmacokinetic Profiling : Measure plasma half-life and tissue distribution to identify bioavailability bottlenecks (e.g., hepatic first-pass metabolism) .
• Metabolite Identification : LC-MS/MS detects active/inactive metabolites that explain reduced in vivo activity .